2-cyano-N-(4-ethylphenyl)-3-[3-(4-methylphenyl)-1H-pyrazol-4-yl]acrylamide

• IUPAC Name: (E)-2-cyano-N-(4-ethylphenyl)-3-[5-(4-methylphenyl)-1H-pyrazol-4-yl]prop-2-enamide
• InChI: InChI=1S/C22H20N4O/c1-3-16-6-10-20(11-7-16)25-22(27)18(13-23)12-19-14-24-26-21(19)17-8-4-15(2)5-9-17/h4-12,14H,3H2,1-2H3,(H,24,26)(H,25,27)/b18-12+
• InChI Key: XTKLGLRBWSNSBF-LDADJPATSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C(=CC2=C(NN=C2)C3=CC=C(C=C3)C)C#N
• Isomeric SMILES: CCC1=CC=C(C=C1)NC(=O)/C(=C/C2=C(NN=C2)C3=CC=C(C=C3)C)/C#N
• Molecular Formula: C22H20N4O
• Molecular Weight: 356.4 g/mol

Description

2-cyano-N-(4-ethylphenyl)-3-[3-(4-methylphenyl)-1H-pyrazol-4-yl]acrylamide, also known as CEPPA, is a chemical compound that has been extensively studied for its potential therapeutic applications. CEPPA belongs to the class of acrylamides and is a potent and selective antagonist of the group II metabotropic glutamate receptor (mGluR2/3).

Mechanism of Action

2-cyano-N-(4-ethylphenyl)-3-[3-(4-methylphenyl)-1H-pyrazol-4-yl]acrylamide is a potent and selective antagonist of the group II metabotropic glutamate receptor (mGluR2/3). mGluR2/3 is a G protein-coupled receptor that is involved in the regulation of glutamate release and synaptic plasticity. By blocking the activity of mGluR2/3, this compound reduces glutamate release and protects neurons from excitotoxicity and oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the levels of reactive oxygen species (ROS) and lipid peroxidation in the brain, indicating its neuroprotective effects against oxidative stress. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the survival and growth of neurons.

Advantages and Limitations for Lab Experiments

2-cyano-N-(4-ethylphenyl)-3-[3-(4-methylphenyl)-1H-pyrazol-4-yl]acrylamide has a number of advantages for lab experiments. It is a potent and selective antagonist of mGluR2/3, making it a valuable tool for studying the function of these receptors in the brain. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are a number of future directions for the study of 2-cyano-N-(4-ethylphenyl)-3-[3-(4-methylphenyl)-1H-pyrazol-4-yl]acrylamide. One potential direction is the development of analogs with improved solubility and potency. Another direction is the investigation of the potential therapeutic applications of this compound in the treatment of neurodegenerative diseases, anxiety, and depression. Additionally, the role of mGluR2/3 in other physiological processes, such as pain and addiction, could be further explored using this compound as a tool.

Synthesis Methods

2-cyano-N-(4-ethylphenyl)-3-[3-(4-methylphenyl)-1H-pyrazol-4-yl]acrylamide can be synthesized using a multi-step synthetic route, starting from commercially available reagents. The synthesis involves the reaction of 4-ethylphenylhydrazine with 4-methylphenylpyrazole-3-carboxaldehyde to obtain the intermediate, which is then reacted with cyanoacetic acid to form the final product, this compound.

Scientific Research Applications

2-cyano-N-(4-ethylphenyl)-3-[3-(4-methylphenyl)-1H-pyrazol-4-yl]acrylamide has been studied extensively for its potential therapeutic applications. It has been shown to have neuroprotective effects against excitotoxicity and oxidative stress, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also been shown to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of anxiety and depression.